5-fluoro-6-methyl-2-[4-(1-methyl-1H-indazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-4-methyl-2-[4-(1-methylindazole-3-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H19FN6O2/c1-11-14(19)16(26)21-18(20-11)25-9-7-24(8-10-25)17(27)15-12-5-3-4-6-13(12)23(2)22-15/h3-6H,7-10H2,1-2H3,(H,20,21,26)
• InChI Key: GGRRBXGCSZFUFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N2CCN(CC2)C(=O)C3=NN(C4=CC=CC=C43)C)F
• Molecular Formula: C18H19FN6O2
• Molecular Weight: 370.4 g/mol
• CAS No.: 2549040-10-8

Description

The compound “5-fluoro-6-methyl-2-[4-(1-methyl-1H-indazole-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one” is a heterocyclic compound. It contains an indazole moiety, which is a heterocyclic aromatic organic compound. Indazole has been found to have various biological activities, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.

Synthesis Analysis

The synthesis of indazoles has been a topic of interest in recent years. Strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of indazole-containing compounds is diverse and complex. The indazole nucleus is a part of the family of nitrogen-containing heterocycles. The specific structure of “this compound” is not explicitly mentioned in the search results.